6-(1H-pyrazol-1-yl)pyrimidin-4-amine
Overview
Description
6-(1H-pyrazol-1-yl)pyrimidin-4-amine is a compound that has been studied for its potential use in the treatment or prophylaxis of diseases, particularly cardiovascular and renal diseases . The compound is part of a class of heterocyclic compounds containing two or more hetero rings, having nitrogen atoms as the only ring hetero atoms .
Synthesis Analysis
The synthesis of 6-(1H-pyrazol-1-yl)pyrimidin-4-amine involves methods of preparing said compounds, intermediate compounds useful for preparing said compounds . The synthesis process often involves amination reactions .Molecular Structure Analysis
The molecular structure of 6-(1H-pyrazol-1-yl)pyrimidin-4-amine is characterized by a pyrazole ring attached to a pyrimidine ring. The molecular formula is C5H5N5 and the molecular weight is 135.1267 .Scientific Research Applications
Anticancer Agents
The compound has been used in the design and synthesis of CDK2 inhibitors as potential anticancer agents . The phenylsulfonamide moiety of a previous lead compound was bioisosterically replaced with pyrazole derivatives, affording a novel series of N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amines that exhibited potent CDK2 inhibitory activity .
Antileishmanial Agents
The compound has shown potential as an antileishmanial agent . The sulfonamide functionality can display antiparasitic activities .
Antimalarial Agents
The compound has also been evaluated for its antimalarial properties .
Antibacterial Agents
The compound has been found to have antibacterial activities .
Antiviral Agents
The compound has shown potential as an anti-viral HIV agent .
Fungicides
Pyrimidines, including this compound, are extensively presented in fungicides . Several pyrimidine compounds have been utilized to control plant fungal diseases .
properties
IUPAC Name |
6-pyrazol-1-ylpyrimidin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5/c8-6-4-7(10-5-9-6)12-3-1-2-11-12/h1-5H,(H2,8,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAQXCJDLNSZZSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC=NC(=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.